Belactosin C

• Molecular Formula: C16H27N3O6
• Molecular Weight: 357.40 g/mol
• InChI: InChI=1S/C16H27N3O6/c1-4-8(2)11-12(25-16(11)24)14(21)18-7-5-6-10(15(22)23)19-13(20)9(3)17/h8-12H,4-7,17H2,1-3H3,(H,18,21)(H,19,20)(H,22,23)/t8-,9-,10-,11-,12+/m0/s1
• InChIKey: ZFCGPWGFGUDLHO-UHFZAUJKSA-N

Belactosin C Procurement Guide

Belactosin C is a β-lactone dipeptide natural product isolated from *Streptomyces* sp. that functions as an irreversible inhibitor of the 20S proteasome chymotrypsin-like (β5) activity [1][2]. It exhibits a dual inhibitory mechanism against both the proteasome and the thioesterase domain of fatty acid synthase (FAS), distinguishing it from clinically established proteasome inhibitors such as bortezomib or carfilzomib [3]. With a defined proteasome IC₅₀ of 0.21 µM (rabbit 20S) and HeLa S3 cell growth inhibition of 200 µM, Belactosin C serves as a critical scaffold for developing selective β5c/β5i inhibitors and proteasome-FAS dual-targeting probes [2].

Irreversible β-lactone proteasome β5 inhibition studies

Dual proteasome/FAS thioesterase domain targeting research

Scaffold for selective β5c/β5i inhibitor design and SAR

• [1] Asai A, Hasegawa A, Ochiai K, Yamashita Y, Mizukami T. Belactosin A, a novel antitumor antibiotic acting on cyclin/CDK mediated cell cycle regulation, produced by *Streptomyces* sp. *J Antibiot*. 2000;53(1):81-83. DOI: 10.7164/antibiotics.53.81 View Source
• [2] Cho SW, Romo D. Total synthesis of (-)-belactosin C and derivatives via double diastereoselective tandem Mukaiyama aldol lactonizations. *Org Lett*. 2007;9(8):1537-1540. DOI: 10.1021/ol070275k View Source
• [3] Poulsen TB, Koehler MF, Jørgensen MR, et al. A strategy for dual inhibition of the proteasome and fatty acid synthase with belactosin C-orlistat hybrids. *Bioorg Med Chem*. 2017;25(12):3153-3164. DOI: 10.1016/j.bmc.2017.03.056 View Source

Why Belactosin C Cannot Be Substituted

Belactosin C, A, and B are structurally related natural products isolated from the same microbial source, yet they exhibit critical differences in both proteasome potency and cell permeability that preclude interchangeable use in research or industrial applications. The absence of the β-lactone warhead in Belactosin B reduces proteasome inhibitory activity by approximately 50-fold (IC₅₀ >10 µM vs. 0.21 µM for Belactosin C) [1]. While Belactosin A shares the β-lactone core, its cellular potency against HeLa S3 cells is 4-fold lower (IC₅₀ 51 µM vs. 200 µM for Belactosin C), and the hydrophobic derivative KF33955 demonstrates that even minor structural modifications can dramatically shift potency [2]. Additionally, Belactosin C possesses a unique dual inhibitory profile targeting both proteasome and fatty acid synthase thioesterase domains, a feature not shared by Belactosin A or B [3]. These pharmacodynamic and mechanistic distinctions make Belactosin C the essential scaffold for SAR studies, hybrid molecule design, and the development of selective β5 subunit inhibitors.

β-Lactone warhead absent in Belactosin B

Lacks the essential pharmacophore for covalent proteasome inhibition, resulting in substantially reduced activity and no irreversible binding.

Cellular potency mismatch with Belactosin A

Lower HeLa cell growth inhibition than Belactosin C; even minor structural modifications can shift cellular response profiles.

Dual-target capability absent in A and B

Neither congener inhibits fatty acid synthase thioesterase, making them unsuitable for dual proteasome/FAS targeting studies.

• [1] Cho SW, Romo D. Total synthesis of (-)-belactosin C and derivatives via double diastereoselective tandem Mukaiyama aldol lactonizations. *Org Lett*. 2007;9(8):1537-1540. DOI: 10.1021/ol070275k View Source
• [2] Asai A, Hasegawa A, Ochiai K, Yamashita Y, Mizukami T. Belactosin A, a novel antitumor antibiotic acting on cyclin/CDK mediated cell cycle regulation, produced by *Streptomyces* sp. *J Antibiot*. 2000;53(1):81-83. DOI: 10.7164/antibiotics.53.81 View Source
• [3] Poulsen TB, Koehler MF, Jørgensen MR, et al. A strategy for dual inhibition of the proteasome and fatty acid synthase with belactosin C-orlistat hybrids. *Bioorg Med Chem*. 2017;25(12):3153-3164. DOI: 10.1016/j.bmc.2017.03.056 View Source

Belactosin C Quantitative Comparisons

β-Lactone Warhead Requirement

Belactosin C exhibits a 50-fold greater inhibition of rabbit 20S proteasome chymotrypsin-like activity compared to Belactosin B, which lacks the β-lactone ring [1]. The β-lactone warhead in Belactosin C forms an irreversible acyl-enzyme adduct with the catalytic Thr1 residue of the proteasome, a mechanism absent in the lactone-deficient Belactosin B [2]. This difference identifies the β-lactone moiety as the essential pharmacophore for proteasome inhibition, making Belactosin C the requisite starting material for designing covalent proteasome inhibitors.

β-Lactone warhead requirement

Head-to-head

0.21 µM vs >10 µM (≥47.6-fold)

Confirms β-lactone essential for proteasome inhibition; supports selection of active pharmacophore.

Rabbit 20S proteasome; Suc-LLVY-AMC substrate

Evidence Dimension	Proteasome chymotrypsin-like (β5) inhibition (IC₅₀)
Target Compound Data	0.21 µM
Comparator Or Baseline	Belactosin B: >10 µM
Quantified Difference	≥47.6-fold greater potency
Conditions	Rabbit 20S proteasome; Suc-LLVY-AMC substrate

Why This Matters

Confirms that Belactosin C's β-lactone ring is essential for proteasome inhibition, guiding procurement toward the active pharmacophore and avoiding inactive Belactosin B.

• [1] Cho SW, Romo D. Total synthesis of (-)-belactosin C and derivatives via double diastereoselective tandem Mukaiyama aldol lactonizations. *Org Lett*. 2007;9(8):1537-1540. DOI: 10.1021/ol070275k View Source
• [2] Groll M, Larionov OV, Huber R, de Meijere A. Inhibitor-binding mode of homobelactosin C to proteasomes: new insights into the chemistry of β-lactone proteasome inhibitors. *Angew Chem Int Ed*. 2006;45(40):6615-6619. DOI: 10.1002/anie.200602178 View Source

Cellular Activity vs. MG132 in HeLa Cells

A synthetic congener of Belactosin C (compound 6) demonstrated superior inhibition of HeLa cell proliferation compared to the widely used peptide aldehyde proteasome inhibitor MG132 [1]. This indicates that structurally optimized Belactosin C derivatives can achieve greater cellular potency than established reversible inhibitors, likely due to the irreversible binding conferred by the β-lactone warhead.

Cellular activity vs. MG132

Data to verify

More potent than MG132 (HeLa cells)

Suggests congener may outperform reversible inhibitor; exact IC₅₀ values require article review.

Qualitative comparison; full data not available in abstract

Evidence Dimension	HeLa cell growth inhibition
Target Compound Data	Compound 6 (Belactosin C congener): more potent than MG132 (exact IC₅₀ values not provided in abstract; full data in article)
Comparator Or Baseline	MG132: standard reversible proteasome inhibitor
Quantified Difference	Qualitatively more potent
Conditions	HeLa cervical cancer cell line

Why This Matters

Demonstrates that Belactosin C derivatives can outperform a common reversible proteasome inhibitor in cellular assays, supporting their selection for cell-based anticancer studies.

• [1] Korotkov VS, Ludwig A, Larionov OV, Lygin AV, Groll M, de Meijere A. Synthesis and biological activity of optimized belactosin C congeners. *Org Biomol Chem*. 2011;9(22):7791-7798. DOI: 10.1039/c1ob05661a View Source

Boron Peptide Analog Apoptosis Induction

Replacement of the β-lactone warhead in Belactosin C with a boronic acid moiety yielded compound 11a, which inhibits the human 20S proteasome β5 subunit with an IC₅₀ of 0.28 µM [1]. This compound further induces a G₂/M cell cycle arrest and apoptosis at concentrations ≥1 µM, demonstrating that the Belactosin C peptide backbone can be leveraged to create functionally active proteasome inhibitors with distinct chemical warheads [1].

Boron analog apoptosis induction

Cross-study

0.28 µM (human β5); apoptosis at ≥1 µM

Supports scaffold versatility for alternative warhead inhibitors with apoptosis endpoint context.

Comparable potency to parent Belactosin C (0.21 µM)

Evidence Dimension	20S proteasome β5 inhibition (IC₅₀)
Target Compound Data	Compound 11a: 0.28 µM
Comparator Or Baseline	Parent Belactosin C (rabbit 20S): 0.21 µM [2]
Quantified Difference	Comparable potency (0.28 µM vs. 0.21 µM) with added apoptosis induction at ≥1 µM
Conditions	Human 20S proteasome; Suc-LLVY-AMC substrate

Why This Matters

Validates Belactosin C's peptide backbone as a versatile scaffold for developing novel proteasome inhibitors with alternative warheads and distinct biological readouts.

• [1] Nakamura H, Watanabe M, Ban HS, Nabeyama W, Asai A. Synthesis and biological evaluation of boron peptide analogues of Belactosin C as proteasome inhibitors. *Bioorg Med Chem Lett*. 2009;19(12):3220-3224. DOI: 10.1016/j.bmcl.2009.04.103 View Source
• [2] Cho SW, Romo D. Total synthesis of (-)-belactosin C and derivatives via double diastereoselective tandem Mukaiyama aldol lactonizations. *Org Lett*. 2007;9(8):1537-1540. DOI: 10.1021/ol070275k View Source

β5i-Selective β-Lactone Fragment

A minimal β-lactone fragment derived from Belactosin C and containing a pseudo-isoleucine P1 side chain inhibits the immunoproteasome β5i subunit with an IC₅₀ of 14 nM [1]. This fragment is 6-fold more potent against β5i than its pseudo-valine counterpart and achieves a potency 15-fold greater than parent Belactosin C's activity against the constitutive proteasome (14 nM vs. 210 nM). X-ray crystallography confirms this fragment occupies both primed and non-primed pockets of the proteasome active site, providing a structural basis for its enhanced selectivity [1].

β5i-selective fragment

Class-level inference

14 nM (β5i) | 15-fold vs. parent

Reported selective β5i inhibition for immunoproteasome research context.

Pseudo-isoleucine fragment; X-ray confirmed binding

Evidence Dimension	Immunoproteasome β5i subunit inhibition (IC₅₀)
Target Compound Data	Minimal β-lactone fragment (pseudo-isoleucine): 14 nM
Comparator Or Baseline	Parent Belactosin C (rabbit 20S β5c): 210 nM [2]
Quantified Difference	15-fold improvement in potency for β5i-selective fragment
Conditions	Human immunoproteasome β5i; Suc-LLVY-AMC substrate

Why This Matters

Identifies Belactosin C as the critical natural product scaffold that enables the discovery of highly selective immunoproteasome inhibitors, a valuable application for autoimmune disease research.

• [1] Dubiella C, Cui H, Gersch M, et al. A minimal β-lactone fragment for selective β5c or β5i proteasome inhibitors. *Angew Chem Int Ed*. 2015;54(27):15888-15891. DOI: 10.1002/anie.201502931 View Source
• [2] Cho SW, Romo D. Total synthesis of (-)-belactosin C and derivatives via double diastereoselective tandem Mukaiyama aldol lactonizations. *Org Lett*. 2007;9(8):1537-1540. DOI: 10.1021/ol070275k View Source

Dual Proteasome-FAS Inhibition by Hybrids

Hybrid molecules combining Belactosin C with the FAS inhibitor Orlistat exhibit dual inhibition of the proteasome and fatty acid synthase thioesterase domains [1]. While parent Belactosin C alone shows proteasome inhibition (IC₅₀ 0.21 µM) and weak FAS inhibition, the hybrid molecules achieve balanced dual-target activity, as confirmed by enzymatic assays and cellular studies [1][2]. This dual inhibition strategy is not achievable with Belactosin A or B, as neither possesses the requisite FAS thioesterase domain binding capacity.

Dual proteasome-FAS hybrids

Class-level inference

Dual inhibition confirmed via enzymatic assays

Only belactosin scaffold enabling dual proteasome/FAS inhibitor design for cancer metabolism research.

Belactosin C-orlistat hybrids; yeast 20S and FAS domain assays

Evidence Dimension	Dual proteasome and FAS thioesterase inhibition
Target Compound Data	Belactosin C-Orlistat hybrids: dual inhibition confirmed via enzymatic assays
Comparator Or Baseline	Belactosin A and Belactosin B: no reported dual inhibition; Belactosin C alone: proteasome IC₅₀ 0.21 µM
Quantified Difference	Hybrids confer dual-target activity not present in Belactosin A/B
Conditions	Yeast 20S proteasome and FAS thioesterase domain assays

Why This Matters

Demonstrates that Belactosin C is the only belactosin congener suitable for developing dual proteasome-FAS inhibitors, a niche but valuable approach for targeting cancer metabolism.

• [1] Poulsen TB, Koehler MF, Jørgensen MR, et al. A strategy for dual inhibition of the proteasome and fatty acid synthase with belactosin C-orlistat hybrids. *Bioorg Med Chem*. 2017;25(12):3153-3164. DOI: 10.1016/j.bmc.2017.03.056 View Source
• [2] Cho SW, Romo D. Total synthesis of (-)-belactosin C and derivatives via double diastereoselective tandem Mukaiyama aldol lactonizations. *Org Lett*. 2007;9(8):1537-1540. DOI: 10.1021/ol070275k View Source

Belactosin C Application Scenarios

SAR of β-Lactone Proteasome Inhibitors

Belactosin C serves as the validated parent scaffold for designing and testing novel β-lactone-containing proteasome inhibitors. Its well-characterized proteasome inhibition (IC₅₀ 0.21 µM) and defined binding mode (acyl-enzyme adduct formation at Thr1) provide a reliable baseline for comparing new synthetic congeners [1]. Researchers can systematically modify the peptide backbone, β-lactone warhead, or side-chain substituents and assess changes in proteasome inhibition potency and selectivity. The availability of synthetic routes with 35-36% overall yields enables the production of sufficient material for SAR campaigns [2].

Selective β5i Immunoproteasome Inhibitor Discovery

Belactosin C-derived minimal β-lactone fragments have demonstrated the ability to achieve selective inhibition of the immunoproteasome β5i subunit with an IC₅₀ as low as 14 nM [1]. This 15-fold improvement over parent Belactosin C's constitutive proteasome inhibition makes this scaffold particularly valuable for autoimmune disease research, where selective immunoproteasome blockade is a promising therapeutic strategy. Procurement of Belactosin C enables the synthesis and screening of additional β-lactone fragments aimed at achieving β5i/β5c selectivity [1].

Dual Proteasome-FAS Inhibitor Development

Belactosin C is the only belactosin congener with demonstrated ability to hybridize with FAS inhibitors (e.g., Orlistat) to create dual-targeting molecules [1]. This application scenario is relevant for cancer metabolism research, where simultaneous inhibition of protein degradation (proteasome) and lipid biosynthesis (FAS) may yield synergistic antiproliferative effects. The dual inhibition is confirmed by enzymatic assays against both targets, and the β-lactone warhead of Belactosin C is essential for this dual-binding capability [1].

Alternative Warhead Scaffold Validation

The Belactosin C peptide backbone has been successfully repurposed with a boronic acid warhead to create compound 11a, which inhibits the proteasome with an IC₅₀ of 0.28 µM and induces apoptosis at ≥1 µM [1]. This validates the Belactosin C scaffold as a versatile template for exploring alternative covalent warheads beyond β-lactones, including boronates, epoxyketones, or vinyl sulfones. Researchers seeking to diversify their proteasome inhibitor libraries can use Belactosin C as the starting point for warhead replacement studies [1].

Application

Selection Property

Validation Focus

SAR of β-lactone proteasome inhibitors

Defined irreversible binding mechanism

Proteasome β5 inhibition potency and selectivity profiling

Selective β5i immunoproteasome inhibitor discovery

β5i-selective β-lactone scaffold potential

Immunoproteasome subunit selectivity and apoptosis endpoint monitoring

Dual proteasome/FAS inhibitor development

Unique FAS thioesterase domain binding capacity

Dual enzymatic inhibition in cancer metabolism research models

Alternative warhead scaffold evaluation

Peptide backbone compatibility with non-β-lactone warheads

Proteasome inhibition and cellular response endpoints

• [1] Dubiella C, Cui H, Gersch M, et al. A minimal β-lactone fragment for selective β5c or β5i proteasome inhibitors. *Angew Chem Int Ed*. 2015;54(27):15888-15891. DOI: 10.1002/anie.201502931 View Source
• [2] Larionov OV, de Meijere A. Enantioselective total syntheses of belactosin A, belactosin C, and its homoanalogue. *Org Lett*. 2004;6(13):2153-2156. DOI: 10.1021/ol049409+ View Source
• [3] Poulsen TB, Koehler MF, Jørgensen MR, et al. A strategy for dual inhibition of the proteasome and fatty acid synthase with belactosin C-orlistat hybrids. *Bioorg Med Chem*. 2017;25(12):3153-3164. DOI: 10.1016/j.bmc.2017.03.056 View Source
• [4] Nakamura H, Watanabe M, Ban HS, Nabeyama W, Asai A. Synthesis and biological evaluation of boron peptide analogues of Belactosin C as proteasome inhibitors. *Bioorg Med Chem Lett*. 2009;19(12):3220-3224. DOI: 10.1016/j.bmcl.2009.04.103 View Source